Cas no 1803886-84-1 (Ethyl 3-(chloromethyl)-4-(3-oxopropyl)benzoate)

• Product Name: Ethyl 3-(chloromethyl)-4-(3-oxopropyl)benzoate
• CAS No: 1803886-84-1
• MF: C₁₃H₁₅ClO₃
• MW: 254.709403276443
• CID: 4950183
• Update Time: 2025-06-09

Ethyl 3-(chloromethyl)-4-(3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(chloromethyl)-4-(3-oxopropyl)benzoate

• Inchi： 1S/C13H15ClO3/c1-2-17-13(16)11-6-5-10(4-3-7-15)12(8-11)9-14/h5-8H,2-4,9H2,1H3
• InChI Key： KTPCZURJAHVRTH-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=O)OCC)C=CC=1CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 255
• XLogP3: 2.2
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 3-(chloromethyl)-4-(3-oxopropyl)benzoate

Research Brief on Ethyl 3-(chloromethyl)-4-(3-oxopropyl)benzoate (CAS: 1803886-84-1): Recent Advances and Applications

Ethyl 3-(chloromethyl)-4-(3-oxopropyl)benzoate (CAS: 1803886-84-1) is a synthetic intermediate of growing interest in the chemical, biological, and pharmaceutical fields due to its versatile reactivity and potential applications in drug discovery and development. Recent research has focused on its role as a key building block in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents targeting inflammation, cancer, and infectious diseases. This brief highlights the latest findings and advancements related to this compound, emphasizing its chemical properties, synthetic utility, and emerging biological relevance.

Recent studies have explored the synthetic pathways for Ethyl 3-(chloromethyl)-4-(3-oxopropyl)benzoate, optimizing conditions to improve yield and purity. For instance, a 2023 publication in the Journal of Medicinal Chemistry detailed a streamlined two-step synthesis from commercially available precursors, achieving a 78% overall yield with high regioselectivity. The chloromethyl and oxopropyl functional groups in this compound make it a valuable intermediate for further derivatization, enabling the construction of complex heterocycles and pharmacophores. Researchers have leveraged these features to develop libraries of small molecules for high-throughput screening against various biological targets.

In the context of drug discovery, Ethyl 3-(chloromethyl)-4-(3-oxopropyl)benzoate has been utilized as a precursor in the synthesis of kinase inhibitors and protease modulators. A notable 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated its incorporation into a series of potent PI3Kδ inhibitors, showcasing its role in enhancing binding affinity and metabolic stability. Additionally, its reactivity has been harnessed in click chemistry applications, facilitating the rapid assembly of drug-like scaffolds for phenotypic screening campaigns.

Beyond its synthetic utility, emerging evidence suggests that derivatives of Ethyl 3-(chloromethyl)-4-(3-oxopropyl)benzoate exhibit promising biological activities. For example, a recent preprint (2024) on bioRxiv reported that certain analogs display selective anti-inflammatory effects by inhibiting NF-κB signaling pathways. Another study highlighted its potential in targeted drug delivery systems, where the compound's functional groups were conjugated to nanoparticles for site-specific release of therapeutics in cancer models.

In conclusion, Ethyl 3-(chloromethyl)-4-(3-oxopropyl)benzoate (CAS: 1803886-84-1) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its dual functionality as a synthetic intermediate and a potential bioactive scaffold underscores its value in drug development pipelines. Future research directions may include exploring its applications in PROTACs (proteolysis-targeting chimeras) and covalent inhibitor design, as well as further elucidating its structure-activity relationships to unlock new therapeutic possibilities.